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bromide
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Compound Focus: Lauryl isoquinolinium bromide

CAS No.: 93-23-2

Cat. No.: S772701

Key Physical & Chemical Properties

The table below summarizes the identified quantitative data related to the stability of Lauryl

Isoquinolinium Bromide [1].

Property Value |/ Description Significance | Note

Melting >110°C (dec.) Decomposes (dec.) at temperatures above 110°C. [1]
Point

Storage Refrigerator, under inert Indicates sensitivity to temperature and possibly oxygen
Temp. atmosphere or moisture. [1]

Physical Solid - [1]

State

Color Off-White to Yellow - [1]

Stability Very Hygroscopic Readily absorbs moisture from the air, which can impact

stability and testing. [1]
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Stability Testing Guidelines for Pharmaceuticals

For drug development purposes, stability must be systematically evaluated. The International Council for

Harmonisation (ICH) provides the standard framework for these studies [2].

¢ Objective: Stability studies monitor the quality of a drug substance or product over time under the
influence of various environmental factors like temperature, humidity, and light. The goal is to
establish a recommended storage condition and a shelf life [2].
e Types of Instability: When planning studies, consider several facets of stability [2]:
o Chemical: Degradation of the active ingredient and formation of impurities.
o Physical: Changes in appearance, dissolution, or particle size.
o Microbiological: Microbial growth in susceptible formulations (e.g., those with high water
content).

The standard ICH conditions for stability testing are outlined in the following workflow [2]:

[Stability Study ProtocoD

Long-Term Conditions (Minim)%n 12 months) | | Accelerated Conditions (Minimum 6 months)

[25°C £ 2°C/60% RH + 5% RH] [40°C +2°C/75% RH £ 5% RH]

or
[30°C +2°C/65% RH + 5% RH]

Click to download full resolution via product page

Experimental Desigh & Handling Considerations
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Based on the available information, here are key points to consider when designing experiments for Lauryl

Isoquinolinium Bromide:

e Control Humidity: The compound is described as "very hygroscopic" [1]. Stability studies must
control and monitor relative humidity, and the compound should be handled in a controlled, dry
environment to prevent moisture uptake that could skew results.

¢ Avoid High Heat: The decomposition point above 110°C suggests that accelerated studies at 40°C
are likely safe, but any processing or handling near or above its decomposition temperature should
be avoided [1].

¢ Inert Atmosphere: The recommended storage under an inert atmosphere suggests susceptibility to
oxidation or hydrolysis. Consider using nitrogen or argon purging for long-term stability samples and
during any high-temperature processing [1].

e Monitor Multiple Attributes: A stability protocol should assess more than just the active ingredient
content. Include tests for [2]:

Assay/Potency: To measure chemical degradation.

[¢]

[¢]

Related Substances/impurities: To track degradation products.
Physical Appearance: Color changes could indicate decomposition.

[e]

o

Water Content: Critical for a hygroscopic compound.

Critical Information Gaps and Next Steps

The existing data is insufficient for a full stability profile. To proceed with drug development, the following

information is essential to generate:

o Detailed Degradation Kinetics: Conduct studies at various elevated temperatures (e.g., 40°C, 60°C,
80°C) to determine the activation energy (Ea) for decompaosition, allowing for prediction of shelf life at
room temperature.

¢ Forced Degradation Studies: Expose the compound to harsh conditions (acid, base, oxidation, light,
heat) to identify major degradation pathways and products.

e Hygroscopicity Data: Quantify moisture uptake at different humidity levels to inform packaging
decisions (e.g., use of desiccants).

e Compatibility Studies: If formulating, test compatibility with common excipients under accelerated
stability conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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